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Introduction

Chirhostim® (synthetic human secretin) is a valuable diagnostic agent employed during

Endoscopic Retrograde Cholangiopancreatography (ERCP) to facilitate the identification and

cannulation of the ampulla of Vater and the accessory papilla. Secretin, a naturally occurring

hormone, stimulates the pancreatic ductal cells to secrete a bicarbonate-rich fluid. This

increased flow of pancreatic juice makes the papillary orifices more prominent and aids in their

cannulation, particularly in challenging cases such as pancreas divisum or in the presence of

anatomic deformities.[1][2] This document provides a detailed standard operating procedure for

the preparation and administration of Chirhostim in the context of ERCP, along with relevant

quantitative data from clinical studies and a description of the underlying physiological

mechanisms.

Mechanism of Action

Secretin acts by binding to the secretin receptor, a G-protein coupled receptor located on the

basolateral membrane of pancreatic ductal cells. This binding activates adenylyl cyclase,

leading to an increase in intracellular cyclic AMP (cAMP). The elevated cAMP levels
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subsequently activate Protein Kinase A (PKA), which in turn phosphorylates and opens the

Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel on the apical

membrane. The efflux of chloride ions into the ductal lumen creates an electrochemical

gradient that drives the secretion of bicarbonate ions (HCO3-) into the pancreatic juice via a

chloride-bicarbonate exchanger. This process results in the secretion of a large volume of

alkaline, watery pancreatic fluid.

Data Presentation
The administration of secretin has been shown to significantly improve the success rate of

cannulation during ERCP, especially in difficult cases. The following tables summarize key

quantitative data from a multicenter, randomized, double-blind, placebo-controlled comparative

study.

Table 1: Cannulation Success Rate with Synthetic Porcine Secretin vs. Placebo in ERCP for

Pancreas Divisum

Treatment Group
Phase 1 Cannulation
Success

Overall Cannulation
Success

Synthetic Porcine Secretin 81.3% (13 of 16 patients)[3] 89.3% (25 of 28 patients)[3]

Placebo 7.7% (1 of 13 patients)[3] 6.3% (1 of 16 patients)[3]

P-value for Phase 1 comparison: < 0.0001[3] P-value for overall comparison: < 0.0001[3]

Table 2: Time to Successful Cannulation

Treatment Group Mean Time to Cannulation (minutes)

Synthetic Porcine Secretin 2.63[3]

Placebo 4.75[3]

P-value: 0.0001[3]

Table 3: Incidence of Post-ERCP Pancreatitis with Secretin Prophylaxis
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Treatment Group Incidence of Post-ERCP Pancreatitis

Secretin 8.7% (36 of 413 patients)[4]

Placebo 15.1% (65 of 431 patients)[4]

P-value: 0.004[4]

Experimental Protocols
Protocol 1: Preparation and Administration of Chirhostim for Facilitating Cannulation in ERCP

1. Patient Preparation:

Patients should fast for at least 8 hours prior to the ERCP procedure.

A thorough review of the patient's medical history and current medications should be

conducted to identify any potential contraindications or drug interactions. Anticholinergic

drugs should be discontinued at least 5 half-lives before the procedure, and H2-receptor

antagonists should be stopped for at least 2 days.[2]

2. Reconstitution of Chirhostim:

Chirhostim is supplied as a lyophilized powder in a single-dose vial.

Reconstitute the 16 mcg vial with 8 mL of 0.9% Sodium Chloride Injection, USP, to yield a

final concentration of 2 mcg/mL.

Shake the vial vigorously to ensure complete dissolution of the powder.

Visually inspect the reconstituted solution for particulate matter and discoloration. The

solution should be clear and colorless. Discard if any particulate matter or discoloration is

observed.

The reconstituted solution should be used immediately, and any unused portion should be

discarded.

3. Dosing and Administration:
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The recommended dose of Chirhostim for facilitating the identification of the ampulla of

Vater and accessory papilla during ERCP is 0.2 mcg/kg of body weight.[2]

Administer the calculated dose as a slow intravenous injection over 1 minute.[2]

4. Post-Administration Observation:

Following administration, observe the papillary orifice for the visible excretion of pancreatic

fluid. This increased flow will aid in the identification and cannulation of the pancreatic duct.

Protocol 2: Endoscopic Pancreatic Function Test (ePFT) following Chirhostim Administration

(for diagnostic purposes beyond simple cannulation facilitation)

1. Baseline Sample Collection:

Prior to Chirhostim administration, a baseline sample of duodenal fluid may be collected via

the endoscope.

2. Chirhostim Administration:

Administer Chirhostim at a dose of 0.2 mcg/kg intravenously over 1 minute.

3. Timed Duodenal Fluid Collection:

Following administration, collect duodenal fluid samples at specified time intervals (e.g., 15,

30, 45, and 60 minutes).

Aspirate approximately 3-5 mL of fluid for each sample.

4. Sample Handling and Analysis:

Place the collected fluid samples on ice immediately.

Analyze the samples for bicarbonate concentration. A peak bicarbonate concentration of ≥80

mEq/L is generally considered indicative of normal pancreatic exocrine function.[5]
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Caption: Secretin signaling pathway in a pancreatic ductal cell.
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Caption: Workflow for Chirhostim administration during ERCP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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